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Compound of Interest

Compound Name: Sco-peg4-cooh

Cat. No.: B12377625

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
utilization of SC-PEG4-COOH, a succinimidyl ester-activated polyethylene glycol-carboxylic
acid, in the formation and crosslinking of hydrogels. This versatile crosslinker is instrumental in
creating biocompatible and biodegradable hydrogels with tunable properties, making them
ideal for a wide range of biomedical applications, including drug delivery, tissue engineering,
and 3D cell culture.

Introduction

Hydrogels are three-dimensional, hydrophilic polymer networks that can absorb and retain
large amounts of water, closely mimicking the native extracellular matrix.[1] Polyethylene glycol
(PEG) has become a standard in hydrogel fabrication due to its biocompatibility, low
immunogenicity, and tunable properties.[2] Functionalization of PEG with reactive end groups
allows for the covalent crosslinking of polymer chains to form stable hydrogel networks.

SC-PEG4-COOH is a heterobifunctional PEG derivative featuring a succinimidyl (NHS) ester at
one terminus and a carboxylic acid at the other, connected by a 4-unit PEG spacer. The NHS
ester group reacts efficiently with primary amines (-NHz2) under physiological or slightly basic
conditions to form stable amide bonds, while the terminal carboxylic acid can be used for
further functionalization or can contribute to the hydrogel's overall charge and properties.[3][4]
This reactivity makes SC-PEG4-COOH an excellent crosslinker for hydrogel formation when
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combined with amine-containing polymers such as chitosan, gelatin, or multi-arm PEG amines.

[5]

Crosslinking Mechanism

The formation of hydrogels using SC-PEG4-COOH as a crosslinker with a polymer containing
primary amine groups (e.g., Chitosan) proceeds via a nucleophilic substitution reaction. The
primary amine groups on the polymer backbone attack the electrophilic carbonyl carbon of the
NHS ester on the SC-PEG4-COOH, leading to the formation of a stable amide bond and the
release of N-hydroxysuccinimide (NHS) as a byproduct. This reaction, often referred to as
amidation, results in the covalent linking of the polymer chains, forming a three-dimensional
hydrogel network.
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Prepare 2% Chitosan Solution
(in 1% Acetic Acid)

Adjust pH of Chitosan Solution Prepare SC-PEG4-COOH Solution
(to 6.5-7.0) (in DMSO/DMF)

Mix Chitosan and SC-PEG4-COOH Solutions

Cast and Allow Gelation
(RT or 37°C)

Quench Unreacted NHS Esters
(Tris or Glycine)

Purify by Dialysis

(Lyophilize (Optional))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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